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Compound Name: PA452

Cat. No.: B1678154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pamiparib (also known as BGB-290) is a potent and selective inhibitor of poly(ADP-ribose)

polymerase (PARP) 1 and 2, key enzymes involved in DNA single-strand break repair. In

cancer cells with deficient homologous recombination repair (HRR) pathways, such as those

with BRCA1/2 mutations, inhibition of PARP by pamiparib leads to the accumulation of DNA

double-strand breaks and subsequent cell death through a mechanism known as synthetic

lethality. These application notes provide a summary of the effective concentrations of

pamiparib in various cancer cell lines and detailed protocols for key experimental assays to

determine its efficacy.

Data Presentation
The effective concentration of pamiparib varies across different cancer cell lines, primarily

depending on their HRR status. The half-maximal inhibitory concentration (IC50) is a common

metric used to quantify the effectiveness of a compound in inhibiting a specific biological or

biochemical function.
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Parameter Target/Cell Line IC50 Value Reference

Enzymatic Inhibition PARP1 0.83 nM [1]

PARP2 0.11 nM [1]

Cellular PARP

Trapping
- 13 nM [2]

Inhibition of PAR

formation
HeLa Cells 0.24 nM [3]

Anti-proliferative

Activity

MDA-MB-436 (BRCA1

mutant, breast cancer)
Potently inhibited [4][5]

UWB1.289 (BRCA1

mutant, ovarian

cancer)

Highly sensitive [4][5]

Capan-1 (BRCA2

deficient, pancreatic

cancer)

Highly sensitive [4][5]

MDA-MB-231 (BRCA

wild-type, breast

cancer)

Resistant [4][5]

SW1990 (pancreatic

cancer)

Significant increase in

apoptosis
[6]

Signaling Pathway
Pamiparib's mechanism of action is centered on the inhibition of PARP enzymes, leading to

synthetic lethality in cancer cells with deficient homologous recombination repair.
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Caption: Mechanism of action of Pamiparib.

Experimental Protocols
Cell Viability Assay (MTS Assay)
This protocol is for determining the effect of pamiparib on the metabolic activity of cancer cells,

which is an indicator of cell viability.
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Start

Seed cells in 96-well plate

Incubate (24h)

Treat with Pamiparib (serial dilutions)

Incubate (48-72h)

Add MTS reagent

Incubate (1-4h)

Measure absorbance at 490 nm

Analyze data and determine IC50

End

 

Start

Seed cells and treat with Pamiparib

Incubate for desired time

Harvest and wash cells

Resuspend in Annexin V binding buffer

Add Annexin V-FITC and Propidium Iodide (PI)

Incubate in the dark

Analyze by flow cytometry

End
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Start

Seed cells and treat with Pamiparib

Incubate for desired time

Harvest and wash cells

Fix cells in cold 70% ethanol

Wash cells with PBS

Treat with RNase A

Stain with Propidium Iodide (PI)

Analyze by flow cytometry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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